Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0014626 | Diethyl 3-Bromopropylphosphonate | 1186-10-3 | C7H16BrO3P |
VC0014647 | N-Eicosanoylsphinganine | 121459-06-1 | C38H77NO3 |
VC0014633 | (2R)-2-Azaniumyl-3-(carbamoylamino)propanoate | 134053-09-1 | C4H9N3O3 |
VC0014628 | 4-Amino-2,2,6,6-tetramethylpiperidinyloxy | 14691-88-4 | C₉H₁₉N₂O |
VC0014757 | N-Desmethyl Tamoxifen Hydrochloride | 15917-65-4 | C25H28ClNO |
VC0014650 | 3-tert-Butylthio-2-carboxypyridine | 178811-41-1 | C10H13NO2S |
VC0014649 | 3-Bromopyridine N-Oxide | 2402-97-3 | C5H4BrNO |
VC0014642 | N-Formylnornicotine | 3000-81-5 | C10H12N2O |
VC0014631 | 1,2,3,4-Tetra-O-acetyl-α,β-D-glucuronic Acid, Methyl Ester (mixture of anomers) | 3082-96-0 | C15H20O11 |
VC0014627 | 4,4’-Dithiobisbenzoic Acid Dimethyl Ester | 35190-68-2 | C16H14O4S2 |
VC0014643 | 6,7-Dimethoxy-4-methylcoumarin | 4281-40-7 | C12H12O4 |
VC0014784 | 5-Acetamidonaphthalene-1-sulfonyl Chloride | 52218-37-8 | C12H10ClNO3S |
VC0014760 | 5,6-Diamino-1,3-dimethyl Uracil | 5440-00-6 | C6H10N4O2 |
VC0014651 | 3-Bromo-2-cyanopyridine | 55758-02-6 | C6H3BrN2 |
VC0014629 | 5-Bromo-2,4-dimethoxypyrimidine | 56686-16-9 | C6H7BrN2O2 |
VC0014652 | rac N-Desmethyl Mephenytoin | 631-07-2 | C11H12N2O2 |
VC0014654 | S-(+)-N-Desmethyl Mephenytoin | 65567-34-2 | C11H12N2O2 |
VC0014639 | Myosmine-2,4,5,6-d4 | 66148-17-2 | C9H10N2 |
VC0014630 | 3-(N-Hydroxyamino)propyl Phosphonate | 66508-11-0 | C3H10NO4P |
VC0014632 | (2S,3R,4S,5S,6S)-6-(Methoxycarbonyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate | 7355-18-2 | C15H20O11 |
VC0014640 | Rubiadin 1-methyl ether | 7460-43-7 | C16H12O4 |
VC0014645 | 4-(Aminomethyl)-6,7-dimethoxycoumarin | 849042-47-3 | C12H13NO4 |
VC0014644 | 4-(Bromomethyl)-6,7-dimethoxycoumarin | 88404-25-5 | C12H11BrO4 |
VC0014657 | 2-(Dansylsulfonamido)ethyl-3-(hydrazinocarboxy)ethyl Disulfide | 887354-22-5 | C17H24N4O3S3 |
VC0014758 | 1,5,15-Tri-O-methylmorindol | 942609-65-6 | C18H16O6 |